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Compound of Interest

Compound Name: Hoechst 34580 tetrahydrochloride

Cat. No.: B1150405

Dit technisch ondersteuningscentrum biedt gerichte handleidingen voor het oplossen van
problemen en veelgestelde vragen om onderzoekers, wetenschappers en professionals in de
geneesmiddelenontwikkeling te helpen bij het aanpakken van signaalvariabiliteit bij het gebruik
van Hoechst 34580 tetrahydrochloride in flowcytometrie-experimenten.

Veelgestelde Vragen (FAQS)

V: Wat is Hoechst 34580 en waar wordt het voor gebruikt in flowcytometrie? A: Hoechst 34580
is een cel-permeabele, blauw-fluorescerende kleurstof die specifiek bindt aan de kleine groef
van dubbelstrengs DNA, met een voorkeur voor AT-rijke gebieden.[1][2][3][4] In de
flowcytometrie wordt het voornamelijk gebruikt voor het analyseren van de DNA-inhoud voor
celcyclusstudies, het visualiseren van kernen in zowel levende als gefixeerde cellen, en het
identificeren van zogenaamde "Side Populations" (SP), een subpopulatie van cellen met
stamcelachtige eigenschappen die de kleurstof actief uit de cel pompen.[1][5]

V: Wat zijn de spectrale eigenschappen van Hoechst 345807 A: Wanneer gebonden aan DNA,
heeft Hoechst 34580 een excitatie-maximum rond 380-392 nm en een emissie-maximum rond
438-440 nm.[1][6] Het kan efficiént worden geéxciteerd door een UV-laser of de 405 nm violette
laser die op de meeste moderne flowcytometers te vinden is.[6] Ongebonden kleurstof heeft
een bredere emissie in het groene spectrum (510-540 nm), wat een bron van
achtergrondsignaal kan zijn.[1]

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b1150405?utm_src=pdf-interest
https://www.benchchem.com/product/b1150405?utm_src=pdf-body
https://www.lumiprobe.com/p/hoechst-34580
https://www.medchemexpress.com/Hoechst_34580_tetrahydrochloride.html
https://file.medchemexpress.com/batch_PDF/HY-15560/Hoechst-34580-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/Hoechst-34580.html
https://www.lumiprobe.com/p/hoechst-34580
https://pubmed.ncbi.nlm.nih.gov/19260804/
https://www.lumiprobe.com/p/hoechst-34580
https://biotech.illinois.edu/wp-content/uploads/2025/03/Hoechst-33258-DNA.pdf
https://biotech.illinois.edu/wp-content/uploads/2025/03/Hoechst-33258-DNA.pdf
https://www.lumiprobe.com/p/hoechst-34580
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1150405?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

V: Is Hoechst 34580 toxisch voor cellen? A: Zoals alle Hoechst-kleurstoffen wordt het als
minder toxisch beschouwd dan andere DNA-kleurstoffen zoals DAPI, wat een hogere
levensvatbaarheid van de gekleurde cellen garandeert, wat cruciaal is voor experimenten met
levende cellen en celsortering.[1] Langdurige blootstelling of hoge concentraties kunnen echter
nog steeds de celgezondheid beinvioeden.

V: Hoe moet ik Hoechst 34580-oplossingen bewaren? A: De droge kleurstof moet gedroogd en
beschermd tegen licht worden bewaard bij < -20°C.[7][8] Na reconstitutie in water of DMSO
moet de stamoplossing in kleine porties worden bewaard bij < -20°C, beschermd tegen licht,
waar het minstens 6 maanden stabiel is.[6][7][8] Vermijd herhaalde vries-dooi cycli.[2][4][9]

Gids voor Probleemoplossing

Hieronder vindt u een reeks veelvoorkomende problemen die gebruikers tegenkomen, samen
met de mogelijke oorzaken en oplossingen.

V: Waarom zie ik een hoge achtergrondfluorescentie in mijn monsters?

* Mogelijke Oorzaak 1: Te hoge concentratie kleurstof. Overtollige, ongebonden kleurstof kan
fluoresceren in het groene spectrum (510-540 nm), wat leidt tot een verhoogde achtergrond.

[1]

o Oplossing: Titreer de Hoechst 34580-concentratie om de laagste concentratie te vinden
die nog een robuust signaal geeft. Probeer een lager bereik, bijvoorbeeld 0.1-5 pg/mL.[1]

» Mogelijke Oorzaak 2: Onvoldoende wassen. Resterende kleurstof in de suspensie verhoogt
de achtergrond.

o Oplossing: Voeg een of twee extra wasstappen met PBS of een geschikte buffer toe na de
incubatie.[2][3] Voor sommige protocollen is analyse zonder wassen mogelijk, maar dit
kan de achtergrond verhogen.[8]

» Mogelijke Oorzaak 3: Aanwezigheid van dode cellen. Dode cellen hebben een
gecompromitteerd membraan en kunnen de kleurstof niet-specifiek opnemen, wat leidt tot
een zeer helder signaal dat kan overslaan naar andere kanalen.
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o Oplossing: Gebruik een levensvatbaarheidskleurstof (bijv. Propidium lodide, 7-AAD, of een
fixeerbare levensvatbaarheidskleurstof) om dode cellen uit de analyse uit te sluiten.

o Mogelijke Oorzaak 4: Restanten van wasmiddel op glaswerk. Dit kan de kleuring
beinvioeden en deeltjes veroorzaken die helder fluoresceren.[6][10]

o Oplossing: Zorg ervoor dat al het glaswerk grondig wordt gewassen met een mild
wasmiddel en meerdere malen wordt gespoeld met gedeioniseerd, gedestilleerd water.[6]

V: Waarom is mijn signaal te zwak of ondetecteerbaar?

e Mogelijke Oorzaak 1: Onvoldoende kleurstofconcentratie of incubatietijd. De kleurstof heeft
tijd nodig om de cel binnen te dringen en aan het DNA te binden.

o Oplossing: Verhoog de concentratie van Hoechst 34580 en/of verleng de incubatietijd.
Optimalisatie is celspecifiek; probeer een incubatietijd tussen 15 en 60 minuten.[7][8]

o Mogelijke Oorzaak 2: Actieve uitstroom van de kleurstof (Efflux). Sommige cellen, met name
stamcellen of kankerstamcellen (de "Side Population™), hebben membraanpompen zoals
ABCG2 die de Hoechst-kleurstof actief uit de cel verwijderen.[5][11]

o Oplossing: Als u deze cellen wilt kleuren, kunt u effluxpompremmers zoals Verapamil of
Fumitremorgin C gebruiken. Als u de Side Population wilt identificeren, is dit het verwachte
gedrag.[11][12] Het toevoegen van de kleurstof aan de analysebuffer tijdens de acquisitie
kan ook helpen om de uitstroom tijdens het sorteren te voorkomen.[7]

» Mogelijke Oorzaak 3: Quenching van het signaal. De aanwezigheid van BrdU
(Bromodeoxyuridine) in het DNA kan de fluorescentie van Hoechst-kleurstoffen aanzienlijk
verminderen.[1][6]

o Oplossing: Wees u bewust van dit effect als uw experimentele opzet het gebruik van BrdU
omvat. Dit kan ook worden gebruikt als een methode om de celcyclusprogressie te
bestuderen.[1]

o Mogelijke Oorzaak 4: Onjuiste instrumentinstellingen. De laser- en filterconfiguratie is
mogelijk niet optimaal voor Hoechst 34580.
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o Oplossing: Zorg ervoor dat u exciteert met een UV- of violette (405 nm) laser en het
signaal opvangt met een filter die geschikt is voor de blauwe emissie (bijv. een 450/50
bandpass filter).[13]

V: Waarom is er een hoge variabiliteit (%CV) in mijn G1- en G2/M-pieken in de
celcyclusanalyse?

o Mogelijke Oorzaak 1: Hoge flow rate. Een snelle doorstroom van cellen langs de laser kan
de precisie van de meting verminderen.

o Oplossing: Verlaag de flow rate van de cytometer. Een lagere snelheid geeft de detectoren
meer tijd om fotonen te verzamelen, wat resulteert in scherpere pieken en een lagere
%CV.[7]

» Mogelijke Oorzaak 2: Celklontering. Dubbelgangers of aggregaten van cellen worden als
enkele gebeurtenissen met een hogere DNA-inhoud gedetecteerd, wat de pieken kan
verbreden en de analyse kan verstoren.

o Oplossing: Zorg voor een suspensie van enkele cellen door de cellen door een celzeef
(bijv. 40-70 pum) te filteren vlak voor de analyse. Gebruik van EDTA in de buffer kan ook
helpen om klontering te verminderen.

» Mogelijke Oorzaak 3: Variaties in celgrootte en celcyclus. De fluorescentie-intensiteit kan
worden beinvloed door de celgrootte, die correleert met de celcyclusfase (G2/M-cellen zijn
groter dan G1-cellen).[13]

o Oplossing: Gebruik puls-processing (bijv. Area vs. Height of Width) gatingstrategieén om
dubbelgangers effectief uit te sluiten. Wees u ervan bewust dat de inherente biologische
variabiliteit in celgrootte kan bijdragen aan de %CV.[13]

Kwantitatieve Gegevenssamenvatting

De optimale omstandigheden voor het kleuren met Hoechst 34580 zijn afhankelijk van de
celtoestand en de toepassing. De volgende tabellen bieden een overzicht van de aanbevolen
parameters.

Tabel 1: Aanbevolen Kleuringsparameters voor Levende Cellen
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. Celdichtheid Concentratie Incubatietijd Temperatuur
Toepassing )
(cellen/mL) (ng/mL) (min) (°C)

DNA-
, 1 x 108 1-10 15 - 60 37
inhoudsanalyse
1x107 5-10 15-60 37
Nucleaire

] o N.v.t. (in kweek) 1-5 30 -60 37
Visualisatie

Gegevens samengesteld uit BD Biosciences en Lumiprobe datasheets.[1][7][8]

Tabel 2: Aanbevolen Kleuringsparameters voor Gefixeerde Cellen

. Celdichtheid Concentratie Incubatietijd Temperatuur
Toepassing )
(cellen/mL) (ng/mL) (min) (°C)

DNA- Kamertemperatu
) 1x10° 0.2-2 =215
inhoudsanalyse ur
Nucleaire Kamertemperatu

o N.V.t. 05-2 >15
Visualisatie ur

Gegevens samengesteld uit BD Biosciences datasheet.[7][8]

Experimentele Protocollen

Protocol 1: Kleuring van Levende Cellen voor DNA-inhoudsanalyse

o Celvoorbereiding: Oogst de cellen en zorg voor een suspensie van enkele cellen. Tel de
cellen en pas de celdichtheid aan tot 1 x 10° cellen/mL in compleet kweekmedium.

» Voorbereiding Kleuroplossing: Verdun de Hoechst 34580 stamoplossing direct voor gebruik
in compleet kweekmedium tot een eindconcentratie tussen 1 en 10 pug/mL. De optimale
concentratie moet per celtype worden bepaald.[7][8]
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Incubatie: Voeg de kleuroplossing toe aan de celsuspensie. Incubeer gedurende 15-60
minuten bij 37°C, beschermd tegen licht.[7][8] De optimale tijd is afhankelijk van het celtype.

Wassen (Optioneel): Centrifugeer de cellen en aspireer het medium met de kleurstof.
Resuspendeer in een geschikte buffer zoals PBS met 2% FBS. Wassen kan de achtergrond

verminderen, maar is niet altijd noodzakelijk.[3]

Acquisitie: Analyseer de monsters onmiddellijk op een flowcytometer met een lage flow rate
voor de beste resultaten.[7] Exciteer met een UV- of 405 nm-laser en meet de emissie met
een blauw filter (bijv. 450/50 nm). Gebruik een gatingstrategie voor dubbelgangersuitsluiting.

Protocol 2: Kleuring van Gefixeerde Cellen voor Nucleaire Visualisatie

Celvoorbereiding: Oogst de cellen en was ze eenmaal met PBS.

Fixatie & Permeabilisatie: Fixeer en permeabiliseer de cellen volgens uw standaardprotocol
(bijv. met 70-80% ijskoude ethanol gedurende 30 minuten op ijs).[7]

Wassen: Was de cellen eenmaal met PBS om het fixatiemiddel te verwijderen.

Voorbereiding Kleuroplossing: Verdun de Hoechst 34580 stamoplossing direct voor gebruik
in PBS tot een eindconcentratie van 0.5-2 pg/mL.[7][8]

Incubatie: Voeg de kleuroplossing toe aan de cellen en incubeer gedurende ten minste 15
minuten bij kamertemperatuur, beschermd tegen licht.[7][8] Wassen is na deze stap meestal

niet nodig.

Acquisitie: Analyseer de monsters op de flowcytometer.

Visualisaties
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Figuur 1: Algemene experimentele workflow voor DNA-inhoudsanalyse met Hoechst 34580.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b1150405?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1150405?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“E Troubleshooting & Optimization

Check Availability & Pricing

Probleem:
Hoge signaalvariabiliteit

Is de achtergrond hoog?

Nee

Is het signaal te zwak?

Verlaag [Hoechst]
Voeg wasstappen toe
Gebruik levensvatbaarheidskleurstof

Nee

Zijn de celcycluspieken breed
(%CV hoog)?

Verhoog [Hoechst]
Verleng incubatietijd
Controleer op efflux (SP)

Verlaag flow rate
Filter cellen (anti-klontering)
Gebruik dubbelgangerdiscriminatie

Probleem opgelost

Click to download full resolution via product page

Figuur 2: Beslisboom voor het oplossen van problemen met Hoechst 34580 signaalvariabiliteit.
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Figuur 3: Conceptueel diagram van de binding van Hoechst 34580 aan DNA.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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